![molecular formula C6H10ClNO2 B2422088 2-Azabicyclo[3.1.0]hexane-5-carboxylic acid hydrochloride CAS No. 1181458-38-7](/img/structure/B2422088.png)
2-Azabicyclo[3.1.0]hexane-5-carboxylic acid hydrochloride
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Overview
Description
“2-Azabicyclo[3.1.0]hexane-5-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C6H10ClNO2 and a molecular weight of 163.6 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of “6,6-Dimethyl-3-azabicyclo[3.1.0]hexane” was achieved via Ru (II)-catalyzed intramolecular cyclopropanation . Another study reported the synthesis of “(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxamide methanesulfonic acid salt” from commercially available L-pyroglutamic acid through six steps .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of a bicyclic structure . The InChI code for this compound is 1S/C6H9NO2.ClH/c8-6(9)5-2-3-1-4(3)7-5;/h3-5,7H,1-2H2,(H,8,9);1H/t3-,4-,5+;/m1./s1 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 163.6 and a molecular formula of C6H10ClNO2 .Scientific Research Applications
- 2-Azabicyclo[3.1.0]hexane-5-carboxylic acid hydrochloride is used as a specialty product in proteomics research. Researchers investigate its interactions with proteins, peptides, and other biomolecules. Its role in protein folding, stability, and enzymatic activity modulation is of particular interest .
- The synthesis of CHF₂-substituted 3-azabicyclo[3.1.0]hexanes involves a key step using photochemical decomposition of CHF₂-substituted pyrazolines. This synthetic approach has implications for designing novel compounds with diverse applications .
Proteomics Research
Synthetic Methodology
Safety and Hazards
properties
IUPAC Name |
2-azabicyclo[3.1.0]hexane-5-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2.ClH/c8-5(9)6-1-2-7-4(6)3-6;/h4,7H,1-3H2,(H,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNXDNFJKHNEVDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2C1(C2)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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